Cas no 2171635-79-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic acid
• CAS No: 2171635-79-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6473268
• PubChem ID: 165573693
• Update Time: 2025-05-25

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic acid
• 2171635-79-1
• EN300-1561504
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-5-methylhex-4-enoic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)13-14-24(26(32)33)30-25(31)15-28(3,4)17-29-27(34)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-13,23-24H,14-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： QVPXNJXSKAVZOO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic acid

Chemical Compound CAS No 2171635-79-1: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic Acid

The chemical compound with CAS number 2171635-79-1, known as 2-4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-5-methylhex-4-enoic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a hexenoic acid chain with specific substituents.

The Fmoc group, derived from 9H-fluorenol, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a methoxycarbonyl linkage, forming the Fmoc-amino intermediate. This structure suggests that the compound may be used as an intermediate in peptide synthesis or as a building block for more complex molecules.

The butanamide moiety in the molecule introduces additional functionality, potentially enhancing the compound's solubility or bioavailability. The presence of two methyl groups on the butanamide chain further increases the molecule's hydrophobicity, which could be advantageous in certain applications such as drug delivery systems or as components in lipid-like structures.

The hexenoic acid chain with a double bond at the 4-position adds another layer of complexity to the molecule. This unsaturated fatty acid derivative may exhibit unique physical and chemical properties compared to its saturated counterparts. Recent studies have shown that unsaturated fatty acids play crucial roles in cellular signaling and inflammation modulation, suggesting that this compound could have applications in anti-inflammatory therapies or as precursors for bioactive molecules.

Recent research has focused on the synthesis and characterization of similar compounds with Fmoc groups, exploring their potential in drug delivery systems and as protective groups in organic synthesis. For instance, studies have demonstrated that Fmoc-containing compounds can serve as effective carriers for hydrophobic drugs, enhancing their solubility and bioavailability.

In addition to its potential applications in pharmacology, this compound may also find uses in materials science. The combination of an Fmoc group with a butanamide and hexenoic acid chain could result in materials with unique mechanical or electronic properties, making them suitable for advanced polymer systems or nanomaterials.

From an environmental standpoint, understanding the biodegradation pathways of such complex molecules is crucial for assessing their environmental impact. Recent advancements in computational chemistry have enabled researchers to predict the degradation pathways of organic compounds with high accuracy, providing insights into how this compound might behave in natural ecosystems.

In conclusion, the compound CAS No 2171635-79-1 represents a promising candidate for various applications across multiple disciplines due to its versatile structure and functional groups. Continued research into its synthesis, properties, and applications will undoubtedly unlock new opportunities for its utilization in both academic and industrial settings.